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Compound of Interest

Compound Name:
1-(2-fluorophenyl)-1H-pyrrole-2-

carbaldehyde

CAS No.: 132407-65-9

Cat. No.: B111662

Get Quote

A precise understanding of a compound's chemical identity and physical properties is the

bedrock of reproducible science. These characteristics dictate everything from solvent selection

to the interpretation of biological data.

Chemical Identity
CAS Number: 278779-30-9[1][2][3][4]

Systematic (IUPAC) Name: 3-[2-[2-Chloro-4-[[3-(2,6-dichlorophenyl)-5-(1-methylethyl)-4-

isoxazolyl]methoxy]phenyl]ethenyl]-benzoic acid[2][3][5]

Synonym: GW 4064

Molecular Formula: C₂₈H₂₂Cl₃NO₄[1][2][3][4]

Molecular Weight: 542.84 g/mol [1][4]
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The effective application of GW4064 in experimental systems is contingent on its physical

behavior. The following table summarizes its key properties and their direct implications for

laboratory work.
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Property Value
Experimental Significance
& Rationale

Appearance
White to off-white crystalline

solid

A primary, qualitative indicator

of compound purity. Deviations

in color may suggest

degradation or impurities.

Purity
Typically ≥95% - ≥97% (by

HPLC)

Essential for ensuring that

observed biological effects are

attributable to GW4064 and

not contaminants. High purity

minimizes experimental

variability.[2]

Solubility

Soluble in DMSO (e.g., ~25

mg/mL), DMF (~25 mg/mL),

and sparingly in Ethanol (~1

mg/mL). Insoluble in water.

Dictates solvent choice for

stock solutions. DMSO is the

most common solvent for in

vitro studies due to high

solubility, but vehicle controls

are critical as DMSO can have

independent biological effects.

For in vivo use, formulation

strategies (e.g., with HP-β-CD)

are often required.[1][2][3]

Storage Store at -20°C, desiccated

Protects against chemical

degradation over time,

ensuring the compound's

stability and consistent

potency for the duration of a

study.[2]

UV/Vis. λmax: 304 nm

Useful for quantification via UV

spectroscopy and for detection

in HPLC analysis.[2][3]
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Synthesis and Quality Control: A Self-Validating
Workflow
While the specific, multi-step synthesis of GW4064 is complex and often proprietary, the

validation of the final product is a universal requirement.[6] The following workflow illustrates a

self-validating system for ensuring the identity and purity of a synthesized batch.
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Synthesis & Purification

Quality Control Validation

Precursor Scaffolds
(e.g., Isoxazole Core) Multi-Step Organic Synthesis Crude GW4064 Purification

(e.g., Column Chromatography)
Final Compound

(GW4064)

Structural Confirmation
(¹H-NMR, Mass Spec)

Analysis

Purity Assessment
(HPLC >97%)

Analysis

Identity Confirmed
& Purity Verified

Verification

Verification
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Caption: The canonical signaling pathway of FXR activation by GW4064.

Off-Target Activities: A Critical Consideration
While highly selective, it is crucial for researchers to be aware that at higher concentrations,

GW4064 has been shown to have FXR-independent effects. Studies have demonstrated that it

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b111662/docs?utm_src=pdf-body-img#part-1-foundational-chemical-analytical-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


can interact with multiple G protein-coupled receptors, including histamine receptors (H1, H2,

H4), leading to modulation of intracellular Ca²⁺ and cAMP. [7][8] Trustworthiness: This finding

necessitates cautious interpretation of results, especially in cells that may not express FXR. [7]

[8]It is best practice to confirm that an observed effect is FXR-dependent by either i) using

FXR-knockout cells/animals or ii) demonstrating that an FXR antagonist can block the effect.

Key In Vivo and In Vitro Applications
GW4064 is a cornerstone tool for elucidating FXR biology in numerous disease models.
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Application Area Key Findings with GW4064 Representative References

Cholestatic Liver Disease

Protects against liver damage

in animal models by repressing

bile acid synthesis genes (e.g.,

CYP7A1) and inducing bile

acid transporter genes (e.g.,

BSEP, MDR2). [9][10][11]

Liu et al., J Clin Invest, 2003

Hepatic Steatosis (Fatty Liver)

Prevents diet-induced hepatic

lipid accumulation by reducing

the expression of the lipid

transporter CD36. [4][5]

Ma Y, et al., J Lipid Res, 2009

Insulin Resistance

Improves hyperglycemia and

hyperlipidemia in diabetic

mouse models by decreasing

key gluconeogenesis enzymes

(PEPCK, G6Pase). [5]

Zhang et al., PNAS, 2006

Intestinal Barrier Function

Ameliorates LPS-induced

intestinal barrier disruption and

inflammation in an FXR-

dependent manner. [12]

Wu et al., Int J Mol Sci, 2023

Oncology

Has shown anti-tumor effects

in various cancers (e.g.,

colorectal, liver) by inducing

apoptosis and blocking the cell

cycle. [13][14]However, it can

also upregulate PD-L1,

suggesting a potential

combination with

immunotherapy. [14]

Hou et al., Cancer Med, 2022

Part 3: Experimental Protocols & Drug Development
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The utility of GW4064 extends from basic research to target validation in preclinical drug

development.

Protocol: Validating FXR Target Gene Induction in
Hepatocytes
This protocol describes a standard quantitative PCR (qPCR) experiment to confirm that

GW4064 activates FXR signaling in a relevant cell type, such as the human hepatoma cell line

HepG2.

Cell Culture: Culture HepG2 cells in Eagle's Minimum Essential Medium (EMEM)

supplemented with 10% Fetal Bovine Serum and 1% Penicillin-Streptomycin at 37°C and 5%

CO₂.

Seeding: Plate 0.5 x 10⁶ cells per well in a 6-well plate and allow them to adhere for 24

hours.

Treatment: Prepare a 10 mM stock solution of GW4064 in DMSO. Serially dilute in culture

medium to final concentrations of 0.1 µM, 1 µM, and 10 µM. Include a "Vehicle Control" well

treated with the same final concentration of DMSO (e.g., 0.1%).

Incubation: Replace the medium in the wells with the GW4064- or vehicle-containing

medium and incubate for 24 hours. Rationale: 24 hours is typically sufficient for

transcriptional changes to occur and for target gene mRNA to accumulate.

RNA Extraction: Lyse the cells and extract total RNA using a column-based kit (e.g., RNeasy

Kit) according to the manufacturer's instructions. Quantify RNA and assess purity

(A260/A280 ratio).

cDNA Synthesis: Reverse transcribe 1 µg of total RNA into cDNA using a high-capacity

cDNA synthesis kit.

Quantitative PCR (qPCR): Perform qPCR using a SYBR Green-based master mix with

primers for a housekeeping gene (e.g., GAPDH) and an FXR target gene (e.g., SHP or

BSEP).
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Data Analysis: Calculate the relative expression of the target gene using the ΔΔCt method,

normalizing to the housekeeping gene and comparing the GW4064-treated samples to the

vehicle control.

Acceptance Criteria: A statistically significant, dose-dependent increase in SHP mRNA

expression in the GW4064-treated samples relative to the vehicle control validates

successful FXR activation.

Role in Drug Discovery
GW4064 serves as a benchmark compound and a structural template for the development of

new FXR agonists with improved therapeutic profiles. [15]Its limitations, such as the

photoreactive stilbene group and modest bioavailability, have driven medicinal chemistry efforts

to create next-generation drugs for diseases like non-alcoholic steatohepatitis (NASH). [6][16]

Logical Workflow for Preclinical Target Validation:
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Hypothesis:
FXR activation ameliorates

disease phenotype (e.g., NASH)

In Vitro Proof-of-Concept:
Treat relevant cell models

(e.g., hepatocytes with fat overload)
with GW4064

Assess Phenotypic Rescue:
Measure lipid accumulation,

fibrosis markers, inflammation

In Vivo Validation:
Administer GW4064 to animal

model of NASH

Confirm Efficacy & Target Engagement:
Analyze liver histology, gene expression,

and serum biomarkers

Establish On-Target Effect:
Repeat key experiments in

FXR-knockout animals.
Effect should be lost.

Conclusion:
FXR is a validated therapeutic

target for this disease

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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